Cas no 125127-04-0 (1-Butanamine, N-butyl-N-(3-phenyl-2-propynyl)-)

• Product name: 1-Butanamine, N-butyl-N-(3-phenyl-2-propynyl)-
• CAS No: 125127-04-0
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 1217696

1-Butanamine, N-butyl-N-(3-phenyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-butyl-N-(3-phenyl-2-propynyl)-
• 1-Butanamine, N-butyl-N-(3-phenyl-2-propyn-1-yl)-

• Inchi： 1S/C17H25N/c1-3-5-14-18(15-6-4-2)16-10-13-17-11-8-7-9-12-17/h7-9,11-12H,3-6,14-16H2,1-2H3
• InChI Key： XYHGSSLJSQSZJO-UHFFFAOYSA-N
• SMILES： C(N(CCCC)CC#CC1=CC=CC=C1)CCC

Computed Properties

• Exact Mass: 243.19885

Experimental Properties

• Density: 0.90199 g/cm3(Temp: 25 °C)
• Boiling Point: 174 °C(Press: 15 Torr)
• PSA: 3.24
• pka: 7.29±0.50(Predicted)